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Compound of Interest

Compound Name: 15-epi-PGE1

Cat. No.: B157850 Get Quote

Researchers, scientists, and drug development professionals handling 15-epi-Prostaglandin E1

(15-epi-PGE1) must adhere to strict disposal procedures to ensure laboratory safety and

environmental compliance. This guide provides essential, step-by-step instructions for the

proper disposal of 15-epi-PGE1, aligning with standard laboratory safety protocols and

chemical handling regulations.

Chemical and Physical Properties
A clear understanding of the chemical and physical properties of 15-epi-PGE1 is fundamental

to its safe handling and disposal. The following table summarizes key data for this compound.
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Property Data

Synonyms 15(R)-PGE1, 15-epi PGE1

CAS Number 20897-91-0

Molecular Formula C₂₀H₃₄O₅

Molecular Weight 354.5 g/mol

Formulation Often supplied as a solution in methyl acetate

Solubility (PBS, pH 7.2) 1.6 mg/ml[1]

Storage Temperature Recommended to be stored at -20°C[2]

Hazard Classification

While a specific classification for 15-epi-PGE1 is

not provided, the related compound

Prostaglandin E1 is considered a toxic solid and

may impair fertility.[2][3]

Disposal Protocol for 15-epi-PGE1
The disposal of 15-epi-PGE1, as with any laboratory chemical, must be carried out in a manner

that neutralizes its potential hazards and complies with all applicable regulations. The following

protocol outlines the necessary steps for its safe disposal. It is imperative to consult your

institution's Environmental Health and Safety (EHS) department for specific guidelines.

Step 1: Personal Protective Equipment (PPE) Before handling 15-epi-PGE1 for disposal,

ensure you are wearing appropriate PPE, including:

Safety goggles

Chemical-resistant gloves

Lab coat

Step 2: Waste Segregation Proper segregation of chemical waste is crucial.

Solid Waste: Collect any solid 15-epi-PGE1 waste, including empty vials and contaminated

consumables (e.g., pipette tips, wipes), in a designated, clearly labeled hazardous waste
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container.

Liquid Waste: If 15-epi-PGE1 is in a solvent (e.g., methyl acetate), it should be disposed of

as hazardous chemical waste. Do not dispose of it down the drain. Collect all liquid waste

containing 15-epi-PGE1 in a compatible, sealed, and clearly labeled waste container.

Step 3: Labeling All waste containers must be accurately and clearly labeled. The label should

include:

The words "Hazardous Waste"

The full chemical name: "15-epi-Prostaglandin E1"

The solvent used (if applicable, e.g., "in Methyl Acetate")

The approximate concentration and quantity

The date of accumulation

The name of the principal investigator or lab group

Step 4: Storage of Waste Store the hazardous waste container in a designated, secure area

within the laboratory. This area should be:

Well-ventilated

Away from heat sources and direct sunlight[3]

Incompatible materials, such as strong oxidizing agents, should be stored separately.[3]

Step 5: Arrange for Disposal Contact your institution's EHS department to arrange for the

pickup and disposal of the hazardous waste. Follow their specific procedures for scheduling a

waste collection. Chemical waste generators must consult local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 15-epi-PGE1.
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Start: 15-epi-PGE1 Waste Generated

Step 1: Don Appropriate PPE

Step 2: Segregate Waste
(Solid vs. Liquid)

Step 3: Label Waste Container

Step 4: Store in Designated Area

Step 5: Contact EHS for Disposal

End: Waste Disposed of Safely

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 15-epi-PGE1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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